Methyl 7-nitro-1h-indole-2-carboxylate
Cat. No. B8767147
M. Wt: 220.18 g/mol
InChI Key: OWGXPBRLKFGUQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889691B2
Procedure details
7-Nitro-1H-indole-2-carboxylic acid methyl ester (13 g, 59 mmol) prepared in Preparation 17 was dissolved in a solvent mixture of tetrahydrofuran and water (1:1, 300 mL), to which was added 1N aqueous sodium hydroxide solution (180 mL, 177 mmol). The mixture was stirred for 3 h at room temperature, and excess 6N hydrochloric acid solution was added thereto. The reaction mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and filtered. The solvent was removed by distillation under reduced pressure, and the residue was dried to give the title compound (12 g, Yield 99%).
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[NH:6][C:7]2[C:12]([CH:13]=1)=[CH:11][CH:10]=[CH:9][C:8]=2[N+:14]([O-:16])=[O:15])=[O:4].[OH-].[Na+].Cl>O1CCCC1.O>[N+:14]([C:8]1[CH:9]=[CH:10][CH:11]=[C:12]2[C:7]=1[NH:6][C:5]([C:3]([OH:4])=[O:2])=[CH:13]2)([O-:16])=[O:15] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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13 g
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|
Type
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reactant
|
|
Smiles
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COC(=O)C=1NC2=C(C=CC=C2C1)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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180 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
Cl
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
O1CCCC1
|
|
Name
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|
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Quantity
|
300 mL
|
|
Type
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solvent
|
|
Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred for 3 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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The reaction mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
The extract was washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solvent was removed by distillation under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was dried
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
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Type
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product
|
|
Smiles
|
[N+](=O)([O-])C=1C=CC=C2C=C(NC12)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
